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Compound of Interest
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Cat. No.: B15136913

Get Quote

In the rapidly advancing field of super-resolution microscopy, the choice of fluorescent dye is

paramount to achieving high-quality, high-resolution images. Stimulated Emission Depletion

(STED) microscopy, a leading super-resolution technique, pushes the boundaries of optical

resolution, and its performance is intrinsically linked to the photophysical properties of the

fluorescent probes used. This guide provides a detailed comparison of ATTO 565 amine with

other commonly used dyes in its spectral class—Alexa Fluor 555, Abberior STAR 580, and

Dyomics DY-547—to assist researchers in making informed decisions for their STED imaging

experiments.

Photophysical Properties: A Head-to-Head
Comparison
The brightness, photostability, and efficiency of a fluorophore are critical determinants of its

suitability for STED microscopy. A high molar extinction coefficient and quantum yield

contribute to a brighter signal, while high photostability allows for longer imaging times and the

use of higher depletion laser powers required to achieve the highest resolution. The

fluorescence lifetime is also a key parameter, influencing the efficiency of the STED process.
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Below is a summary of the key photophysical properties of ATTO 565 amine and its

counterparts.

Property ATTO 565
Alexa Fluor
555

Abberior STAR
580

Dyomics DY-
547

Excitation Max

(nm)
~564 ~555 ~587 ~557

Emission Max

(nm)
~590 ~565 ~607 ~574

Molar Extinction

Coefficient

(M⁻¹cm⁻¹)

~120,000 ~150,000 ~85,000 ~150,000

Quantum Yield

(%)
~90

Data not

available
~90

Data not

available

Fluorescence

Lifetime (ns)
~4.0

Data not

available
~3.5

Data not

available

Performance in STED Microscopy: A Qualitative
Overview
While a direct, quantitative comparison of STED performance across all four dyes in a single

study is not readily available in published literature, we can infer their relative performance

based on their properties and their prevalence in STED-related publications.

ATTO 565 is widely recognized for its exceptional performance in STED microscopy.[1][2] Its

high quantum yield and long fluorescence lifetime make it a very bright and photostable dye,

allowing for the acquisition of high-resolution images with excellent signal-to-noise ratios.[1] Its

photostability is a key advantage, as it can withstand the high laser powers used for efficient

depletion without rapid photobleaching.

Alexa Fluor 555 is another popular choice for STED microscopy. It is known for its high

brightness, attributed to its high molar extinction coefficient. However, detailed quantitative data

on its photostability under STED conditions compared to other dyes is limited.
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Abberior STAR 580 has been specifically designed for STED microscopy and exhibits excellent

photostability and brightness. Its spectral properties are well-suited for depletion with commonly

available STED laser lines.

Dyomics DY-547 is a bright dye with a high molar extinction coefficient. While it is used in

fluorescence microscopy, its specific performance characteristics and photostability in STED

microscopy compared to the other dyes in this guide are less documented.

Experimental Protocols: A General Guide for
Immunofluorescence in STED Microscopy
The following is a generalized protocol for immunofluorescence staining of cellular structures

for STED microscopy, which can be adapted for use with ATTO 565 amine and the other

compared dyes. This protocol is based on established methods for STED imaging of the

cytoskeleton.

I. Cell Culture and Fixation
Cell Seeding: Seed cells on high-precision glass coverslips (#1.5H) to achieve a confluence

of 50-70% at the time of fixation.

Fixation:

For cytoskeleton staining, pre-warm a fixation buffer of 4% paraformaldehyde (PFA) in

phosphate-buffered saline (PBS) to 37°C.

Gently wash the cells once with warm PBS.

Fix the cells by incubating with the PFA solution for 10 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

II. Permeabilization and Blocking
Permeabilization: Incubate the fixed cells with a solution of 0.1% Triton X-100 in PBS for 10-

15 minutes at room temperature to permeabilize the cell membranes.
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Blocking: Wash the cells three times with PBS and then incubate with a blocking buffer (e.g.,

1% Bovine Serum Albumin in PBS) for 1 hour at room temperature to minimize non-specific

antibody binding.

III. Antibody Staining
Primary Antibody Incubation: Dilute the primary antibody in the blocking buffer to its optimal

concentration. Incubate the coverslips with the primary antibody solution for 1-2 hours at

room temperature or overnight at 4°C in a humidified chamber.

Washing: Wash the cells three times with PBS for 5 minutes each.

Secondary Antibody Incubation: Dilute the fluorescently labeled secondary antibody

(conjugated with ATTO 565 amine or other STED dyes) in the blocking buffer. Protect the

samples from light from this point onwards. Incubate with the secondary antibody solution for

1 hour at room temperature.

Final Washes: Wash the cells three times with PBS for 5 minutes each.

IV. Mounting and Imaging
Mounting: Mount the coverslips onto a microscope slide using a mounting medium with a

refractive index optimized for STED microscopy (e.g., ProLong Diamond or Mowiol).

Curing: Allow the mounting medium to cure according to the manufacturer's instructions

(typically overnight at room temperature in the dark).

STED Imaging:

Use a STED microscope equipped with appropriate excitation and depletion lasers for the

chosen dye. For ATTO 565, excitation is typically around 561 nm, and the depletion laser

is around 750-775 nm.

Optimize the laser powers for excitation and depletion to achieve the best balance

between resolution enhancement and photobleaching.

Acquire images using a high-numerical-aperture objective lens.
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Experimental Workflow

Sample Preparation Immunolabeling Microscopy Data Analysis

Cell Seeding & Culture Fixation (e.g., 4% PFA) Permeabilization (e.g., 0.1% Triton X-100) Blocking (e.g., 1% BSA) Primary Antibody Incubation Secondary Antibody Incubation
(ATTO 565 Amine conjugated) Mounting STED Image Acquisition Image Processing & Analysis

Click to download full resolution via product page

Caption: A generalized workflow for a STED microscopy experiment.

Signaling Pathway Illustration
While this guide focuses on the comparison of fluorescent dyes rather than a specific signaling

pathway, the following diagram illustrates a generic signaling cascade that could be studied

using STED microscopy to visualize the spatial organization of the involved proteins.
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Caption: A representative receptor tyrosine kinase signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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